![molecular formula C11H13NO2 B128989 Allyl 2-amino-6-methylbenzoate CAS No. 145218-92-4](/img/structure/B128989.png)
Allyl 2-amino-6-methylbenzoate
Overview
Description
Allyl 2-amino-6-methylbenzoate is a chemical compound that is used in various scientific research applications. It is a white crystalline powder that is soluble in organic solvents. This compound is commonly used in the synthesis of other chemical compounds due to its unique properties. In
Mechanism of Action
The mechanism of action of allyl 2-amino-6-methylbenzoate is not well understood. However, it is believed that this compound acts as a nucleophile and reacts with electrophiles to form covalent bonds. This reaction is believed to be responsible for the biological activity of the compounds synthesized from this compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well studied. However, the compounds synthesized from this compound have been found to have various biological activities such as antimicrobial, antitumor, and anti-inflammatory properties. These activities are believed to be due to the covalent bonds formed between the synthesized compounds and their biological targets.
Advantages and Limitations for Lab Experiments
Allyl 2-amino-6-methylbenzoate has several advantages and limitations for lab experiments. One advantage is its ability to easily react with electrophiles to form covalent bonds. This property makes it a useful compound in the synthesis of other compounds with biological activities. However, one limitation is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research involving allyl 2-amino-6-methylbenzoate. One direction is the synthesis of new compounds with biological activities using this compound as a starting material. Another direction is the study of the mechanism of action of the compounds synthesized from this compound. Additionally, the development of new synthesis methods for this compound and its derivatives could lead to the discovery of new compounds with unique biological activities.
Conclusion
In conclusion, this compound is a useful compound in scientific research due to its unique properties. It is commonly used in the synthesis of other compounds with biological activities such as antimicrobial, antitumor, and anti-inflammatory properties. Its mechanism of action and biochemical and physiological effects are not well understood, but the compounds synthesized from it have been found to have various biological activities. While it has advantages and limitations for lab experiments, there are several future directions for research involving this compound that could lead to the discovery of new compounds with unique biological activities.
Scientific Research Applications
Allyl 2-amino-6-methylbenzoate has several scientific research applications. It is commonly used in the synthesis of other chemical compounds such as benzoxazoles and benzimidazoles. These compounds have various biological activities such as antimicrobial, antitumor, and anti-inflammatory properties. This compound is also used in the synthesis of dyes and pigments.
properties
CAS RN |
145218-92-4 |
---|---|
Molecular Formula |
C11H13NO2 |
Molecular Weight |
191.23 g/mol |
IUPAC Name |
prop-2-enyl 2-amino-6-methylbenzoate |
InChI |
InChI=1S/C11H13NO2/c1-3-7-14-11(13)10-8(2)5-4-6-9(10)12/h3-6H,1,7,12H2,2H3 |
InChI Key |
PTVLPBGNAKAOAL-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=CC=C1)N)C(=O)OCC=C |
Canonical SMILES |
CC1=C(C(=CC=C1)N)C(=O)OCC=C |
synonyms |
Benzoic acid, 2-amino-6-methyl-, 2-propenyl ester (9CI) |
Origin of Product |
United States |
Synthesis routes and methods I
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Synthesis routes and methods II
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